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For Researchers, Scientists, and Drug Development Professionals

Pyronin Y, a cationic xanthene dye, is a versatile fluorescent probe predominantly used for the
specific staining of RNA in both living and fixed cells. Its application in techniques such as flow
cytometry and fluorescence microscopy makes a thorough understanding of its solubility and
stability paramount for reproducible and accurate experimental outcomes. This technical guide
provides an in-depth overview of the solubility characteristics and optimal storage conditions for
Pyronin Y, supplemented with detailed experimental protocols.

Physicochemical Properties and Solubility

Pyronin Y is a dark green to black crystalline solid.[1] Its solubility is dependent on the solvent
system employed. The quantitative data for its solubility in various common laboratory solvents

are summarized below.
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Solvent Solubility Observations Source(s)

Yields a clear dark red
solution.[2][3]
Sonication may be
required.[4][5] Mixes
Water ~4-90 mg/mL ] [21[31[41[5]16]
with water (8.96% at
26°C) to produce red
solutions with yellow

fluorescence.[6]

Sonication is

recommended.[4][5]

Dimethyl Sulfoxide Hygroscopic DMSO
~10-25 mg/mL _ N [4]051[71[8]
(DMSO) can impact solubility;
use newly opened
solvent.[4]
Phosphate-Buffered
) ~10 mg/mL - [7119]
Saline (PBS), pH 7.2
Dimethylformamide
~3 mg/mL - [71]
(DMF)
Ethanol ~6-10 mM Soluble.[10] [10]
Dissolves to form a
15% Acetic Acid in solution for
10 mg/mL o [2][3]
Water subsequent dilution.[2]

[3]

Storage and Stability

Proper storage of Pyronin Y in both its solid and solution forms is critical to maintain its integrity
and performance.

Solid Form

As a crystalline solid, Pyronin Y is relatively stable.
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Condition Recommendation

Duration Source(s)

Room temperature or

>4 years at -20°C; Up

Temperature 20°C to 12 months at [21[31[71[8]1[10]
ambient temperature.
Light Store away from light Long-term [4]8111]
Keep container tightly
closed in a dry, cool,
Atmosphere Long-term [1]16][12]

and well-ventilated

place.

Solution Form

The stability of Pyronin Y in solution is more limited and depends on the solvent and storage

conditions.
Storage ) Recommendati
Solvent Duration Source(s)
Temperature ons
Not
Aqueous recommended Store protected
. 4°C . [71[13][14]
Solutions for more than from light.[13][14]
one day.
Aliguot to avoid
repeated freeze-
1 month at thaw cycles.
DMSO/DMF
-20°C or -80°C -20°C; 6-12 Store sealed and  [4][5][15]

Stock Solutions

months at -80°C.  away from

moisture and
light.

Experimental Protocols

Preparation of a 1 mg/mL Aqueous Stock Solution

This protocol is suitable for general staining purposes.
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Weigh out 1 mg of Pyronin Y powder.

Add 1 mL of distilled water to a suitable container.

Add the Pyronin Y powder to the water.

Vortex or sonicate until the solid is completely dissolved, yielding a clear dark red solution.[2]

Filter sterilize the solution using a 0.22 um filter for cell-based assays.[4]

Use the solution fresh, as aqueous solutions are not recommended for long-term storage.[7]

Preparation of a 10 mg/mL Stock Solution in 15% Acetic
Acid

This concentrated stock is often used for RNA staining in gel electrophoresis.
» Prepare a 15% acetic acid solution in water.

¢ Dissolve 25 mg of Pyronin Y in 2.5 mL of the 15% acetic acid solution.[2][3]
o Ensure the dye is fully dissolved before use.[2][3]

e This stock solution is typically diluted 5-fold with water before being used in a staining
procedure.[2][3]

Staining Protocol for Flow Cytometry

This protocol provides a general guideline for staining cells to analyze RNA content.
o Cell Preparation:
o For suspension cells, collect by centrifugation and wash twice with PBS.
o For adherent cells, detach, centrifuge, and wash with PBS.
o Resuspend the cell pellet in PBS to a density of approximately 1x1076 cells/mL.[5]

e Staining:
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o Prepare a working solution of Pyronin Y (e.g., 1 pg/mL) in an appropriate buffer (e.g., PBS
or sodium acetate buffer, pH 4.7).[4][5]

o Add 1 pL of a 1 mg/mL Pyronin Y stock solution to 1 mL of the cell suspension.
o Incubate on ice for 20 minutes, protected from light.[5]
e Analysis:

o Analyze the stained cells on a flow cytometer. Pyronin Y has an excitation maximum
between 540-550 nm and an emission maximum between 560-580 nm.[7][9]

Visualized Workflows and Structures

To further clarify the experimental process and the molecular basis of its function, the following

diagrams are provided.

Pyronin Y Chemical Structure

Pyronin Y Chemical Information

Molecular Formula | Molecular Weight

C17H19CIN20 302.80 g/mol

Click to download full resolution via product page

Caption: Chemical structure and basic information for Pyronin Y.
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General Workflow for Cell Staining with Pyronin Y
Prepare Pyronin Y Prepare Cell Suspension
Stock Solution (e.g., 1x1076 cells/mL)
Add Pyronin Y to
Cell Suspension
Incubate
(e.g., 20 min on ice, protected from light)
Analyze by
Flow Cytometry or Microscopy

Click to download full resolution via product page

Caption: A simplified workflow for staining cells with Pyronin Y.

Safety and Handling

Pyronin Y is considered a hazardous substance.[6] It is suspected of causing genetic defects
and can cause skin and serious eye irritation.[11][12] Always consult the Safety Data Sheet
(SDS) before use.[6][11][12] General safety precautions include:

o Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.
[11]

+ Handling: Avoid contact with skin and eyes, and avoid inhalation of dust.[6] Use in a well-
ventilated area.[6]
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+ Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1][6]

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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